4-tert-butyl-N-{2-[(3-chlorobenzyl)thio]ethyl}benzamide

• IUPAC Name: 4-tert-butyl-N-[2-[(3-chlorophenyl)methylsulfanyl]ethyl]benzamide
• InChI: InChI=1S/C20H24ClNOS/c1-20(2,3)17-9-7-16(8-10-17)19(23)22-11-12-24-14-15-5-4-6-18(21)13-15/h4-10,13H,11-12,14H2,1-3H3,(H,22,23)
• InChI Key: JOJGBVLGEWWLAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NCCSCC2=CC(=CC=C2)Cl
• Molecular Formula: C20H24ClNOS
• Molecular Weight: 361.9 g/mol

Description

4-tert-butyl-N-{2-[(3-chlorobenzyl)thio]ethyl}benzamide is a chemical compound that belongs to the class of amides. It is also known as TCBETB and has been extensively used in scientific research. The compound is synthesized using a specific method and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-{2-[(3-chlorobenzyl)thio]ethyl}benzamide involves binding to the GPR40 receptor and activating downstream signaling pathways. This activation leads to the release of insulin and regulation of glucose homeostasis.
Biochemical and Physiological Effects:
4-tert-butyl-N-{2-[(3-chlorobenzyl)thio]ethyl}benzamide has been found to have various biochemical and physiological effects. It has been shown to increase insulin secretion and improve glucose tolerance in animal models. The compound has also been found to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-tert-butyl-N-{2-[(3-chlorobenzyl)thio]ethyl}benzamide in lab experiments is its high affinity for the GPR40 receptor. This makes it a useful tool for studying the structure and function of GPCRs. However, one limitation is that the compound has a short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions related to 4-tert-butyl-N-{2-[(3-chlorobenzyl)thio]ethyl}benzamide. One direction is to further investigate its potential as a therapeutic agent for diabetes and other metabolic disorders. Another direction is to study its effects on other GPCRs and their downstream signaling pathways. Additionally, the development of new synthesis methods and analogs of the compound could lead to improved properties and applications.
In conclusion, 4-tert-butyl-N-{2-[(3-chlorobenzyl)thio]ethyl}benzamide is a chemical compound that has been extensively used in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to new insights into its potential therapeutic applications and the development of new analogs with improved properties.

Synthesis Methods

The synthesis of 4-tert-butyl-N-{2-[(3-chlorobenzyl)thio]ethyl}benzamide involves a multi-step process. First, tert-butylamine is reacted with 3-chlorobenzyl chloride to form 4-tert-butyl-N-(3-chlorobenzyl)benzamide. Then, this intermediate is reacted with 2-mercaptoethylamine to form 4-tert-butyl-N-{2-[(3-chlorobenzyl)thio]ethyl}benzamide. The final product is obtained after purification and isolation.

Scientific Research Applications

4-tert-butyl-N-{2-[(3-chlorobenzyl)thio]ethyl}benzamide has been extensively used in scientific research as a ligand for G protein-coupled receptors (GPCRs). It has been found to have a high affinity for the GPR40 receptor, which is involved in glucose homeostasis and insulin secretion. The compound has also been used as a tool to study the structure and function of GPCRs.